8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C16H18N6/c1-2-8-17-13(4-1)6-7-14-5-3-10-22(14)15-16-20-19-12-21(16)11-9-18-15/h1-2,4,8-9,11-12,14H,3,5-7,10H2/t14-/m1/s1
• InChI Key: VINQJQZDUZWHHJ-CQSZACIVSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CN3C2=NN=C3)CCC4=CC=CC=N4
• Isomeric SMILES: C1C[C@@H](N(C1)C2=NC=CN3C2=NN=C3)CCC4=CC=CC=N4
• Molecular Formula: C16H18N6
• Molecular Weight: 294.35 g/mol

Description

8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine is a chemical compound that has shown potential in scientific research applications. It is a heterocyclic compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine is not fully understood, but it is believed to work by inhibiting various enzymes and pathways in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and regulation.
Biochemical and Physiological Effects
The compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and neuroprotective effects. It has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine in lab experiments include its high purity and yield, as well as its potential for use in treating various diseases. However, its limitations include its relatively unknown mechanism of action and potential side effects.

Future Directions

For research on 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine include further studies on its mechanism of action, potential side effects, and efficacy in treating various diseases. It could also be studied for its potential use in drug delivery systems and as a tool for studying various biological processes.

Synthesis Methods

8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine can be synthesized through a variety of methods, including the use of palladium-catalyzed coupling reactions, Suzuki-Miyaura cross-coupling reactions, and copper-catalyzed azide-alkyne cycloaddition reactions. These methods have been used to produce the compound in high yields and purity.

Scientific Research Applications

The compound has been studied for its potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. In cancer research, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In neurological disorder research, it has been studied for its potential neuroprotective effects and as a treatment for Alzheimer's disease. In infectious disease research, it has been studied for its antibacterial and antifungal properties.